Cas no 1309932-69-1 (4-Bromo-1-methyl-2-(pentyloxy)benzene)

• Product Name: 4-Bromo-1-methyl-2-(pentyloxy)benzene
• CAS No: 1309932-69-1
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• MDL: MFCD18917836
• CID: 5168482
• Update Time: 2026-03-04

4-Bromo-1-methyl-2-(pentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-2-(pentyloxy)benzene
• 1-Bromo-4-methyl-3-n-pentyloxybenzene

• MDL： MFCD18917836
• Inchi： 1S/C12H17BrO/c1-3-4-5-8-14-12-9-11(13)7-6-10(12)2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： ANQCYDASHLTUFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)OCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 292.2±20.0 °C at 760 mmHg
• Flash Point: 124.1±7.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-1-methyl-2-(pentyloxy)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-1-methyl-2-(pentyloxy)benzene

Comprehensive Overview of 4-Bromo-1-methyl-2-(pentyloxy)benzene (CAS No. 1309932-69-1)

4-Bromo-1-methyl-2-(pentyloxy)benzene, with the CAS number 1309932-69-1, is an aromatic organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular structure features a benzene ring substituted with a bromine atom at the 4-position, a methyl group at the 1-position, and a pentyloxy chain at the 2-position. This unique arrangement grants the compound versatile reactivity, making it valuable for cross-coupling reactions and functional group transformations in modern synthetic chemistry.

The growing demand for high-purity intermediates in drug development has spotlighted compounds like 4-Bromo-1-methyl-2-(pentyloxy)benzene. Researchers frequently explore its applications in Suzuki-Miyaura couplings and palladium-catalyzed reactions, which are critical for constructing complex molecules. Recent studies highlight its role in synthesizing biologically active compounds, aligning with trends in targeted drug delivery and green chemistry.

From an industrial perspective, CAS 1309932-69-1 is often discussed in forums focusing on scalable synthesis methods and cost-effective production. Environmental concerns have also driven interest in solvent-free reactions and catalytic recycling techniques involving this compound. Analytical techniques such as HPLC purity testing and NMR characterization are essential to ensure its quality for commercial use.

Innovations in heterocyclic chemistry further underscore the relevance of 4-Bromo-1-methyl-2-(pentyloxy)benzene. Its derivatives are investigated for optoelectronic materials, particularly in OLEDs and organic semiconductors. This aligns with the surge in searches for sustainable materials and energy-efficient technologies.

Safety and handling protocols for CAS 1309932-69-1 emphasize standard laboratory practices, including proper ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its storage stability and compatibility with reagents remain key considerations for end-users.

In summary, 4-Bromo-1-methyl-2-(pentyloxy)benzene exemplifies the intersection of synthetic utility and industrial applicability. Its adaptability to diverse chemical processes ensures its prominence in both academic research and commercial sectors, reflecting broader shifts toward precision synthesis and multifunctional intermediates.